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Compound of Interest

Compound Name:
3-Bromo-7-(4-

bromobenzoyl)indole

Cat. No.: B12724446 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-7-(4-bromobenzoyl)indole
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 3-Bromo-7-(4-bromobenzoyl)indole. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound in a

laboratory setting.

Chemical Profile and Hazards:

While a specific Safety Data Sheet (SDS) for 3-Bromo-7-(4-bromobenzoyl)indole is not

readily available, its structure as a brominated indole derivative suggests that it should be

handled with care. Based on data for similar compounds and general chemical safety

principles, this substance should be considered potentially hazardous. The information for a

related compound, 7-(4-Bromobenzoyl)indole, indicates that it may cause skin and eye

irritation, and its inhalation or ingestion may be harmful.
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Property Data

Chemical Name 3-Bromo-7-(4-bromobenzoyl)indole

CAS Number 1279501-08-4[1]

Molecular Formula C15H9Br2NO[1][2]

Molecular Weight 379.05 g/mol [1]

Appearance Likely a solid[2]

Storage 2-8°C Refrigerator[1]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to strict safety protocols is paramount when working with this compound.[3]

1. Personal Protective Equipment (PPE):

A comprehensive barrier against potential exposure is critical.[3] The minimum required PPE

includes:

Eye Protection: Chemical safety goggles are mandatory. If there is a splash risk, a face

shield should be worn in addition to goggles.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile gloves). Gloves should be

inspected before use and changed frequently, especially if contact with the compound is

suspected.

Body Protection: A lab coat must be worn at all times.

Respiratory Protection: If handling the compound as a powder or if there is a risk of aerosol

generation, a respirator may be necessary. All work with the solid compound should be

performed in a certified chemical fume hood to minimize inhalation exposure.[4]

2. Engineering Controls:
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Ventilation: All handling of 3-Bromo-7-(4-bromobenzoyl)indole should be conducted in a

well-ventilated laboratory, preferably within a chemical fume hood.[4]

Safety Equipment: An eyewash station and a safety shower must be readily accessible in the

immediate work area.

3. Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is donned correctly and the work

area within the chemical fume hood is clean and uncluttered.

Weighing: If weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to prevent the dispersion of dust.

Dissolving: When preparing solutions, add the solid to the solvent slowly to avoid splashing.

General Practices: Avoid direct contact with the skin and eyes.[5] Do not eat, drink, or smoke

in the laboratory. Wash hands thoroughly after handling the compound.

4. Storage:

Store the compound in a tightly sealed, clearly labeled container.[6]

Keep the container in a refrigerator at 2-8°C, as recommended.[1]

Store away from incompatible materials.

Disposal Plan: Managing Waste
Proper disposal of 3-Bromo-7-(4-bromobenzoyl)indole and its containers is essential to

prevent environmental contamination and ensure regulatory compliance.[7]

1. Waste Segregation:

All solid waste contaminated with the compound (e.g., weighing paper, gloves, pipette tips)

should be placed in a designated, sealed, and clearly labeled hazardous waste container.
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Solutions containing the compound should be collected in a separate, labeled container for

halogenated organic waste.

2. Disposal Method:

As a brominated organic compound, this substance is classified as hazardous waste.[8]

The primary recommended disposal method is incineration at a licensed hazardous waste

disposal facility.[8] These facilities are equipped with scrubbers to handle the byproducts of

halogenated waste combustion.

Do not dispose of this compound down the drain or in regular trash.[7]

3. Container Disposal:

Empty containers should be triple-rinsed with a suitable solvent. The rinsate should be

collected and disposed of as halogenated organic waste.

After rinsing, the empty container should be disposed of in accordance with institutional and

local regulations.
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Caption: Workflow for the safe handling and disposal of 3-Bromo-7-(4-bromobenzoyl)indole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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